Cas no 2580253-45-6 (2-(4-{(benzyloxy)carbonylamino}benzenesulfonyl)acetic acid)

• Product Name: 2-(4-{(benzyloxy)carbonylamino}benzenesulfonyl)acetic acid
• CAS No: 2580253-45-6
• MF: C₁₆H₁₅NO₆S
• MW: 349.35840344429
• CID: 5663260
• PubChem ID: 165885950
• Update Time: 2025-06-08

2-(4-{(benzyloxy)carbonylamino}benzenesulfonyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{[(benzyloxy)carbonyl]amino}benzenesulfonyl)acetic acid
• EN300-27729864
• 2580253-45-6
• 2-(4-{(benzyloxy)carbonylamino}benzenesulfonyl)acetic acid

• Inchi： 1S/C16H15NO6S/c18-15(19)11-24(21,22)14-8-6-13(7-9-14)17-16(20)23-10-12-4-2-1-3-5-12/h1-9H,10-11H2,(H,17,20)(H,18,19)
• InChI Key： BTBCMYQTFQPCSY-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(C1C=CC(=CC=1)NC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 349.06200837g/mol
• Monoisotopic Mass: 349.06200837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 118Ų

Additional information on 2-(4-{(benzyloxy)carbonylamino}benzenesulfonyl)acetic acid

Introduction to 2-(4-{(benzyloxy)carbonylamino}benzenesulfonyl)acetic acid (CAS No. 2580253-45-6)

2-(4-{(benzyloxy)carbonylamino}benzenesulfonyl)acetic acid (CAS No. 2580253-45-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of 2-(4-{(benzyloxy)carbonylamino}benzenesulfonyl)acetic acid is composed of a benzenesulfonyl group, an acetic acid moiety, and a benzyloxy carbamate functional group. These components collectively contribute to the compound's chemical reactivity and biological activity, making it a promising candidate for various pharmaceutical applications.

Recent studies have highlighted the importance of sulfonyl-containing compounds in drug discovery and development. Sulfonyl groups are known to enhance the solubility, stability, and bioavailability of drug molecules, which are crucial factors in the design of effective therapeutic agents. The presence of the benzyloxy carbamate group in 2-(4-{(benzyloxy)carbonylamino}benzenesulfonyl)acetic acid further enhances its potential as a prodrug or as a scaffold for the synthesis of more complex molecules.

In the context of medicinal chemistry, 2-(4-{(benzyloxy)carbonylamino}benzenesulfonyl)acetic acid has been explored for its anti-inflammatory and anti-cancer properties. Research has shown that compounds with similar structural motifs exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways and cancer cell proliferation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound effectively inhibited the activity of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response.

Beyond its therapeutic potential, 2-(4-{(benzyloxy)carbonylamino}benzenesulfonyl)acetic acid serves as an important intermediate in the synthesis of more complex organic molecules. Its versatile reactivity allows chemists to introduce various functional groups, thereby expanding its utility in synthetic routes. This makes it an attractive choice for researchers working on the development of new drugs and materials.

The synthesis of 2-(4-{(benzyloxy)carbonylamino}benzenesulfonyl)acetic acid typically involves multi-step processes that include the formation of the benzyloxy carbamate group and subsequent functionalization steps. Advanced synthetic techniques, such as transition-metal catalysis and organocatalysis, have been employed to optimize these reactions, leading to higher yields and improved purity of the final product.

In terms of safety and handling, it is important to note that while 2-(4-{(benzyloxy)carbonylamino}benzenesulfonyl)acetic acid is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE), such as gloves and goggles, should be used when working with this compound.

The future prospects for 2-(4-{(benzyloxy)carbonylamino}benzenesulfonyl)acetic acid are promising. Ongoing research aims to further elucidate its biological activities and explore its potential applications in various fields. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in advancing our understanding of this compound and realizing its full potential in drug discovery and development.

In conclusion, 2-(4-{(benzyloxy)carbonylamino}benzenesulfonyl)acetic acid (CAS No. 2580253-45-6) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and versatile reactivity make it a valuable tool for researchers working on the development of novel therapeutic agents and synthetic intermediates. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing healthcare solutions.